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Compound of Interest

Compound Name: Anticancer agent 225

Cat. No.: B3026121

This document provides essential safety and logistical information for the handling and disposal
of the potent, cytotoxic Anticancer Agent 225. The following procedures are mandatory for all
personnel working with this compound to ensure a safe laboratory environment and minimize
exposure risk.

Engineering Controls and Designated Work Areas

Work with Anticancer Agent 225 must be conducted in a designated area with restricted
access. Engineering controls are the first line of defense in minimizing exposure.

» Primary Engineering Control: All manipulations of Anticancer Agent 225, including
weighing, reconstituting, and aliquoting, must be performed within a certified Class II, Type
B2 Biological Safety Cabinet (BSC) or a Containment Ventilated Enclosure (CVE) that is
externally vented.

e Secondary Engineering Control: The laboratory where the BSC or CVE is located should be
under negative pressure with a high number of air changes per hour (ACH).
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Engineering Control Specification Requirement

Primary Engineering Control Class Il, Type B2 BSC or CVE
Airflow Externally Vented

Laboratory Pressure Negative Pressure

Air Changes per Hour (ACH) >12 ACH

Required Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required at all times when handling Anticancer Agent 225.
The selection of appropriate PPE is critical to prevent dermal, ocular, and respiratory exposure.

o Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric (e.g.,
polyethylene-coated polypropylene) is required. Gowns must have long sleeves with tight-

fitting elastic or knit cuffs.

o Gloves: Double gloving is mandatory. Two pairs of chemotherapy-tested nitrile gloves should
be worn. The outer glove should be changed immediately if contaminated, and both pairs
should be changed every 30-60 minutes of continuous use or as per the manufacturer's

breakthrough time data.

Minimum Breakthrough

Glove Type ASTM D6978-05 Rating . .

Time (minutes)
Inner Glove Required > 30 minutes
Outer Glove Required > 60 minutes

» Respiratory Protection: When handling the powdered form of Anticancer Agent 225 outside
of a ventilated enclosure, a NIOSH-approved N95 or higher respirator is required. For spill
cleanup, a full-face respirator with multi-gas cartridges and P100 filters is necessary.

o Eye and Face Protection: ANSI-approved safety goggles and a full-face shield are required
to protect against splashes and aerosols.
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Procedural Guidance: Donning and Doffing PPE

Proper technique for putting on (donning) and taking off (doffing) PPE is crucial to prevent
contamination.

e Perform hand hygiene.

e Don shoe covers.

e Don the inner pair of gloves.

e Don the gown, ensuring it is securely closed in the back.

o Don the outer pair of gloves, ensuring the cuffs are pulled over the cuffs of the gown.
o Don respiratory protection (if required).

e Don eye and face protection.

* Remove shoe covers in the designated doffing area.

+ Remove the outer pair of gloves, turning them inside out.

o Remove the gown by rolling it away from the body and turning it inside out.
e Perform hand hygiene.

* Remove eye and face protection.

* Remove respiratory protection.

e Remove the inner pair of gloves.

e Perform thorough hand hygiene.
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Donning PPE Workflow
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Figure 1: Step-by-step workflow for donning PPE.

Disposal of Contaminated Materials
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All materials that come into contact with Anticancer Agent 225 are considered hazardous
waste and must be disposed of accordingly.

Waste Containers: Use designated, leak-proof, and puncture-resistant hazardous waste
containers clearly labeled as "Hazardous: Cytotoxic Waste."

Sharps: All needles, syringes, and other sharps must be disposed of in a designated sharps
container for cytotoxic waste.

PPE and Consumables: All used PPE (gowns, gloves, shoe covers), as well as lab
consumables (pipette tips, tubes, etc.), must be placed in the hazardous waste container
immediately after use.

Spill Management Protocol
In the event of a spill, immediate and proper cleanup is essential to prevent exposure.

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

Don Appropriate PPE: At a minimum, this includes a full-face respirator with appropriate
cartridges, two pairs of chemotherapy gloves, a disposable gown, and shoe covers.

Contain the Spill: For liquid spills, use absorbent pads from a designated chemotherapy spill
kit. For powder spills, gently cover with damp absorbent pads to avoid aerosolization.

Clean the Area: Working from the outer edge of the spill inward, clean the area with a
detergent solution, followed by a disinfectant.

Dispose of Waste: All cleanup materials must be disposed of as hazardous cytotoxic waste.

Report the Incident: Document and report the spill to the laboratory supervisor and the
institution's Environmental Health and Safety (EHS) office.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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